Cas no 36855-80-8 (4-amino-N-(1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-amino-N-(1,3-benzothiazol-2-yl)benzamide
• CAS No: 36855-80-8
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• MDL: MFCD00781842
• CID: 311193
• PubChem ID: 37560
• Update Time: 2025-04-23

4-amino-N-(1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-amino-N-2-benzothiazolyl-
• 4-amino-N-(1,3-benzothiazol-2-yl)benzamide
• 4-Amino-N-benzothiazol-2-yl-benzamide
• BENZAMIDE, 4-AMINO-N-(BENZOTHIAZOL-2-YL)-
• 36855-80-8
• F1571-0001
• Oprea1_076849
• BRN 0999574
• ChemDiv3_015107
• cid_37560
• HMS1515O15
• AKZCUWIRBSFXJU-UHFFFAOYSA-N
• 4-Amino-N-(benzothiazol-2-yl)benzamide
• AKOS000188342
• EN300-235972
• DTXSID90190343
• N-(benzo[d]thiazol-2-yl)-4-amino-benzamide
• Z295326402
• N-(benzo[d]thiazol-2-yl)-4-aminobenzamide
• 4-amino-N-(benzo[d]thiazol-2-yl)benzamide
• 4-azanyl-N-(1,3-benzothiazol-2-yl)benzamide
• MLS000103470
• SMR000015730
• HMS2259P16
• BDBM48162
• CHEMBL1328408
• Oprea1_521663
• SCHEMBL4917567

• MDL： MFCD00781842
• Inchi： 1S/C14H11N3OS/c15-10-7-5-9(6-8-10)13(18)17-14-16-11-3-1-2-4-12(11)19-14/h1-8H,15H2,(H,16,17,18)
• InChI Key： AKZCUWIRBSFXJU-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 269.06243
• Monoisotopic Mass: 269.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 2.9

Experimental Properties

• Density: 1.437
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.79
• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-N-(1,3-benzothiazol-2-yl)benzamide

Benzamide, 4-Amino-N-2-Benzothiazolyl

Benzamide, 4-amino-N-2-benzothiazolyl (CAS No. 36855-80-8) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a benzamide moiety with a benzothiazole group. The benzamide core is a fundamental building block in organic synthesis, while the benzothiazole ring introduces additional functional groups that enhance its reactivity and versatility.

The synthesis of benzamide, 4-amino-N-2-benzothiazolyl involves a series of well-established organic reactions. Typically, the process begins with the preparation of the benzothiazole ring system, which is then subjected to nucleophilic substitution or coupling reactions to introduce the amide functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yields.

One of the most notable applications of this compound is in the field of pharmaceuticals. The benzamide moiety is known for its ability to act as a bioisostere in drug design, providing a scaffold for various pharmacophores. For instance, benzamide derivatives have been explored as potential inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzothiazole group further enhances the compound's ability to interact with biological targets due to its aromaticity and potential for hydrogen bonding.

Recent studies have also highlighted the role of benzamide, 4-amino-N-2-benzothiazolyl in materials science. Its ability to form self-assembled monolayers (SAMs) has made it a candidate for use in nanotechnology applications. Researchers have demonstrated that this compound can be utilized to create surfaces with tailored properties, such as hydrophobicity or conductivity, which are essential for advanced electronic devices and sensors.

In addition to its practical applications, benzamide, 4-amino-N-2-benzothiazolyl has been a subject of extensive theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity. These studies have provided valuable insights into the compound's behavior under various conditions, paving the way for further optimization of its properties.

From an environmental perspective, the synthesis and application of benzamide derivatives have been scrutinized for their sustainability. Green chemistry approaches are increasingly being adopted to minimize waste and reduce energy consumption during production. For example, solvent-free reactions and biocatalysts are being explored as eco-friendly alternatives to traditional methods.

In conclusion, benzamide, 4-amino-N-2-benzothiazolyl stands out as a multifaceted compound with promising potential across diverse domains. Its unique structure enables it to serve as a valuable intermediate in organic synthesis while offering innovative solutions in pharmaceuticals and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.